Cas no 1338475-04-9 (1,1'-Bi[3-chloro-2-naphthol])

• Product Name: 1,1'-Bi[3-chloro-2-naphthol]
• CAS No: 1338475-04-9
• MF: C₂₀H₁₂Cl₂O₂
• MW: 355.21408367157
• CID: 4771355
• PubChem ID: 23311023
• Update Time: 2025-10-31

1,1'-Bi[3-chloro-2-naphthol] Chemical and Physical Properties

Names and Identifiers

• 1,1'-Bi[3-chloro-2-naphthol]
• 3,3'-Dichloro-[1,1'-binaphthalene]-2,2'-diol
• (aR)-3,3'-Dichloro-1,1'-binaphthalene-2,2'-diol
• (aS)-3,3'-Dichloro-1,1'-binaphthalene-2,2'-diol
• (R)-3,3'-Dichloro-[1,1'-binaphthalene]-2,2'-diol
• (S)-3,3'-Dichloro-[1,1'-binaphthalene]-2,2'-diol
• CS-0198466
• 3-chloro-1-(3-chloro-2-hydroxynaphthalen-1-yl)naphthalen-2-ol
• 235426-91-2
• SCHEMBL9955133
• [1,1'-Binaphthalene]-2,2'-diol, 3,3'-dichloro-
• (R)-3,3-DICHLORO-[1,1-BINAPHTHALENE]-2,2-DIOL
• [1,1'-Binaphthalene]-2,2'-diol, 3,3'-dichloro-, (1R)-
• CS-0198455
• 287111-92-6
• 1338475-04-9

• Inchi： 1S/C20H12Cl2O2/c21-15-9-11-5-1-3-7-13(11)17(19(15)23)18-14-8-4-2-6-12(14)10-16(22)20(18)24/h1-10,23-24H
• InChI Key： CWOFNBXRFYHZKE-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=CC=CC=2C(=C1O)C1=C(C(=CC2C=CC=CC1=2)Cl)O

Computed Properties

• Exact Mass: 354.0214350g/mol
• Monoisotopic Mass: 354.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 1,1'-Bi[3-chloro-2-naphthol]

Comprehensive Analysis of 1,1'-Bi[3-chloro-2-naphthol] (CAS No. 1338475-04-9): Properties, Applications, and Industry Trends

The compound 1,1'-Bi[3-chloro-2-naphthol] (CAS No. 1338475-04-9) is a specialized organic chemical that has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced material science. As researchers and industries increasingly focus on sustainable chemistry and high-performance materials, this compound stands out for its versatility. Its molecular structure, featuring a biphenyl backbone with chlorinated naphthol groups, makes it a candidate for applications ranging from organic electronics to specialty coatings.

One of the most frequently asked questions about 1,1'-Bi[3-chloro-2-naphthol] revolves around its synthesis methods. The compound is typically synthesized through cross-coupling reactions, which are widely studied in modern organic chemistry. Researchers are particularly interested in optimizing these reactions to improve yield and purity, as these factors directly impact its usability in industrial applications. Recent advancements in catalytic systems have shown promise in enhancing the efficiency of its production, aligning with the growing demand for green chemistry practices.

In the context of material science, 1,1'-Bi[3-chloro-2-naphthol] has been explored for its potential in photovoltaic devices and OLEDs (Organic Light-Emitting Diodes). Its electron-rich aromatic system and chlorine substituents contribute to desirable electronic properties, such as charge transport and thermal stability. These characteristics are critical for developing next-generation flexible displays and energy-efficient lighting solutions, which are currently hot topics in both academic and industrial research.

Another area of interest is the compound's role in polymeric materials. When incorporated into polymer matrices, 1,1'-Bi[3-chloro-2-naphthol] can enhance mechanical strength and chemical resistance. This makes it valuable for applications in automotive coatings, aerospace composites, and even medical device coatings. The demand for such high-performance materials is driven by trends like lightweighting in transportation and the need for durable biomedical solutions.

From an environmental perspective, the biodegradability and eco-toxicity profile of 1,1'-Bi[3-chloro-2-naphthol] are subjects of ongoing research. With increasing regulatory focus on REACH compliance and sustainable chemical use, understanding its environmental impact is crucial. Preliminary studies suggest that its persistence and bioaccumulation potential are moderate, but further data is needed to fully assess its lifecycle implications.

In summary, 1,1'-Bi[3-chloro-2-naphthol] (CAS No. 1338475-04-9) represents a fascinating intersection of organic synthesis, material innovation, and sustainability. Its diverse applications and alignment with current industry trends make it a compound worth watching in the coming years. As research progresses, we can expect new insights into its potential, further solidifying its place in the future of advanced materials and green technology.